N-[4-(diethylamino)-2-methylphenyl]-2-{6-oxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetamide

Specification

• CAS No.: 1021256-88-1
• Molecular Formula: C23H24N4O2S
• Molecular Weight: 420.5 g/mol
• IUPAC Name: N-[4-(diethylamino)-2-methylphenyl]-2-(4-oxo-[1]benzothiolo[3,2-d]pyrimidin-3-yl)acetamide
• Standard InChI: InChI=1S/C23H24N4O2S/c1-4-26(5-2)16-10-11-18(15(3)12-16)25-20(28)13-27-14-24-21-17-8-6-7-9-19(17)30-22(21)23(27)29/h6-12,14H,4-5,13H2,1-3H3,(H,25,28)
• Standard InChI Key: ZIAAVLSGPGZMMT-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC4=CC=CC=C43)C
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC4=CC=CC=C43)C

Introduction

N-[4-(diethylamino)-2-methylphenyl]-2-{6-oxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetamide is a complex synthetic organic compound. It features a unique molecular structure that includes a diethylamino group, a methyl group attached to a phenyl ring, and a tricyclic system with a thia and diaza bridge. This compound is of interest in scientific research due to its potential applications in medicinal chemistry and materials science.

Chemical Formula and Molecular Weight

• Chemical Formula: C$_{29}$H$_{32}$N$_{4}$O$_{2}$S

• Molecular Weight: Approximately 516.65 g/mol

Synthesis Methods

The synthesis of N-[4-(diethylamino)-2-methylphenyl]-2-{6-oxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetamide typically involves multiple steps, requiring careful control over reaction conditions such as temperature, pressure, and pH to ensure high yields and purity. The synthesis may involve the use of commercially available reagents and simple transformations.

Synthesis Steps

• Preparation of Starting Materials: This involves synthesizing or obtaining the necessary precursors, such as the diethylamino-substituted phenyl compound and the tricyclic system.

• Coupling Reactions: The diethylamino-substituted phenyl group is coupled with the tricyclic system through appropriate chemical linkages.

• Purification: The final product is purified using techniques like chromatography to achieve high purity.

Potential Applications

This compound may have potential applications in:

• Pharmaceutical Research: Its complex structure suggests possible biological activity, making it a candidate for drug development.

• Materials Science: The unique molecular structure could be useful in designing new materials with specific properties.

Potential Biological Activities

• Antimicrobial Activity: The presence of nitrogen and sulfur atoms could contribute to interactions with biological targets.

• Anticancer Activity: The complex structure might allow for selective binding to cancer-related proteins.

Spectroscopic Analysis

• NMR Spectroscopy: Useful for confirming the structure and identifying functional groups.

• Mass Spectrometry: Provides molecular weight and fragmentation patterns.

Crystallographic Data

• Single-Crystal X-Ray Diffraction: Can reveal detailed molecular structure and packing arrangements.

Biological Activity Studies

• In Vitro Assays: Used to evaluate potential biological activities such as antimicrobial or anticancer effects.

• In Vivo Studies: Necessary for assessing efficacy and safety in living organisms.

Safety and Handling Precautions

As with any chemical compound, handling N-[4-(diethylamino)-2-methylphenyl]-2-{6-oxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetamide requires appropriate safety measures:

• Personal Protective Equipment: Gloves, goggles, and lab coats should be worn.

• Ventilation: Work should be conducted in well-ventilated areas or fume hoods.

• Waste Disposal: Proper disposal procedures should be followed to minimize environmental impact.

Spectroscopic Data

Technique	Key Findings
NMR	Confirms structure and identifies functional groups
Mass Spectrometry	Provides molecular weight and fragmentation patterns

Biological Activity

Assay	Results
Antimicrobial	Potential activity, requires further study
Anticancer	Preliminary data suggests potential, needs in-depth evaluation